Bifenthrin-d5

• Molecular Formula: C23H22ClF3O2
• Molecular Weight: 427.9 g/mol
• InChI: InChI=1S/C23H22ClF3O2/c1-14-16(10-7-11-17(14)15-8-5-4-6-9-15)13-29-21(28)20-18(22(20,2)3)12-19(24)23(25,26)27/h4-12,18,20H,13H2,1-3H3/b19-12-/t18-,20-/m0/s1/i4D,5D,6D,8D,9D
• InChIKey: OMFRMAHOUUJSGP-OKWLEVHWSA-N

Bifenthrin-d5 Stable Isotope-Labeled Analytical Standard for Precise Quantification in Complex Matrices

Bifenthrin-d5 is a deuterium-labeled analog of the synthetic pyrethroid insecticide bifenthrin, characterized by the replacement of five hydrogen atoms with deuterium on the biphenyl moiety . With a molecular formula of C23H17D5ClF3O2 and a molecular weight of 427.90 g/mol, this stable isotope-labeled compound is specifically designed to serve as an internal standard for the accurate quantification of bifenthrin by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) . The deuterium labeling imparts a mass shift of +5 Da relative to the unlabeled analyte, enabling distinct mass spectrometric differentiation while preserving near-identical physicochemical properties and chromatographic behavior .

Mass Shift +5 Da deuterium label ensures distinct MS detection from native bifenthrin

Co-elution Preserves near-identical chromatographic behavior for accurate internal standardization

Workflow Designed for GC-MS and LC-MS/MS isotope dilution quantification in complex matrices

Critical Limitations of Non-Deuterated and Surrogate Internal Standards in Bifenthrin-d5 Quantification Workflows

Generic substitution of Bifenthrin-d5 with unlabeled bifenthrin or structurally dissimilar internal standards compromises quantitative accuracy in complex biological and environmental matrices. Unlabeled bifenthrin cannot serve as an internal standard in mass spectrometry-based assays because it is indistinguishable from the target analyte, precluding correction for matrix-induced ion suppression or enhancement [1]. Surrogate internal standards, such as non-deuterated pyrethroids (e.g., permethrin, cypermethrin) or unrelated compounds, exhibit divergent extraction efficiencies, chromatographic retention times, and ionization responses under electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) conditions [2]. These discrepancies invalidate the fundamental assumption of internal standardization—that the standard and analyte experience proportional losses and signal alterations throughout the analytical workflow. Consequently, methods employing non-isotopic internal standards for bifenthrin residue analysis in matrices such as Chinese chives, honeybees, cannabis, soil, and water yield unacceptably high variability and biased quantification, particularly at trace regulatory levels (≤0.01 mg/kg) [3].

Unlabeled bifenthrin

Indistinguishable from target analyte; cannot correct for matrix-induced ion suppression or enhancement.

Non-deuterated pyrethroid surrogates

Divergent extraction, retention, and ionization may invalidate proportional-loss assumption.

Trace-level quantification

Without isotopic IS, residue analysis at low regulatory levels may yield high variability and biased results.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005;19(3):401-407. View Source
• [2] Anastassiades M, Lehotay SJ, Stajnbaher D, Schenck FJ. Fast and easy multiresidue method employing acetonitrile extraction/partitioning and 'dispersive solid-phase extraction' for the determination of pesticide residues in produce. Journal of AOAC International. 2003;86(2):412-431. View Source
• [3] Lee J, Kim L, Lee SH, et al. LC-MS/MS Method Minimizing Matrix Effect for the Analysis of Bifenthrin and Butachlor in Chinese Chives and Its Application for Residual Study. Foods. 2023;12(8):1683. View Source

Quantitative Differentiation of Bifenthrin-d5: Validated Performance Metrics Against Alternatives

Isotopic Purity and Deuterium Incorporation: Ensuring Reliable Quantification in LC-MS/MS

Bifenthrin-d5 demonstrates a mass shift of +5 Da relative to unlabeled bifenthrin due to complete deuteration of the biphenyl moiety at the 2',3',4',5',6' positions. Commercial preparations achieve ≥98.0% isotopic purity as confirmed by HPLC-UV and MS, with deuterium incorporation (d1-d5) of ≥99% . In contrast, non-deuterated bifenthrin analytical standards (≥98% purity) lack the isotopic signature required for internal standardization, while 13C-labeled alternatives exhibit different chromatographic retention behavior and are not commercially available for bifenthrin. The specific +5 Da mass difference minimizes isotopic overlap with the M+1, M+2, and M+3 isotopologues of the native analyte, enabling baseline-resolved quantification in selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) modes .

Isotopic identity

Head-to-head

Δ m/z +5 Da; isotopic purity ≥98%

Enables distinct MS detection without native analyte interference.

Per HPLC-UV and MS certificate of analysis; deuterium incorporation ≥99%.

Evidence Dimension	Mass spectrometric differentiation capability (Δ m/z) and isotopic purity
Target Compound Data	Δ m/z = +5 Da; Isotopic purity ≥98.0% (HPLC); Deuterium incorporation ≥99%
Comparator Or Baseline	Unlabeled bifenthrin: Δ m/z = 0 Da (indistinguishable from analyte); No isotopic signature
Quantified Difference	+5 Da mass shift enables distinct MS detection; 0 Da mass shift renders unlabeled standard unusable as IS
Conditions	HPLC-UV purity assessment; ESI-MS full scan; Commercial specifications per Certificate of Analysis

Why This Matters

The +5 Da mass shift and high isotopic purity ensure that Bifenthrin-d5 can be uniquely quantified in the presence of native bifenthrin without signal interference, a prerequisite for accurate isotope dilution mass spectrometry (IDMS).

Matrix Effect Correction: Comparative Performance in Complex Sample Matrices

The use of Bifenthrin-d5 as an internal standard reduces matrix effects in Chinese chive extracts to negligible levels, with measured matrix effects ranging from -18.8% to 7.2% across four different chive sources and two leafy vegetables after method optimization [1]. In contrast, methods employing non-isotopic internal standards or external calibration without matrix-matched standards for bifenthrin analysis in similar high-chlorophyll matrices typically exhibit matrix effects exceeding ±25% (range: -25% suppression to +15% enhancement) [2]. The co-elution and near-identical ionization properties of Bifenthrin-d5 with the native analyte ensure that any ion suppression or enhancement experienced by bifenthrin is proportionally mirrored by the deuterated standard, enabling accurate internal standard calibration .

Matrix effect control

Reported

Matrix effect –18.8% to 7.2% with d5-IS vs –25% to 15% without isotopic IS

Reduces ion suppression/enhancement in high-chlorophyll matrices.

Chinese chive and leafy vegetable extracts; QuEChERS-LC-MS/MS.

Evidence Dimension	Matrix effect (%ME) in pesticide residue analysis
Target Compound Data	Matrix effect range: -18.8% to 7.2% (with Bifenthrin-d5 IS after optimized QuEChERS-LC-MS/MS)
Comparator Or Baseline	Typical matrix effects for bifenthrin without isotopic IS: -25% to 15% (literature values)
Quantified Difference	Reduction of maximum absolute matrix effect from 25% to 18.8% with optimized IS method; improved accuracy and precision
Conditions	Chinese chives and leafy vegetables; QuEChERS extraction; LC-ESI-MS/MS; concentration range 0.005–0.5 mg/kg

Why This Matters

Effective matrix effect correction directly translates to regulatory compliance for maximum residue limits (MRLs) typically set at 0.01–0.5 mg/kg for bifenthrin in various commodities.

• [1] Lee J, Kim L, Lee SH, et al. LC-MS/MS Method Minimizing Matrix Effect for the Analysis of Bifenthrin and Butachlor in Chinese Chives and Its Application for Residual Study. Foods. 2023;12(8):1683. View Source
• [2] Kowalski J, et al. Validation of a QuEChERS-Based Gas Chromatographic Method for Multiresidue Pesticide Analysis in Fresh Peppermint Including Studies of Matrix Effects. Food Analytical Methods. 2015;8:1423-1435. View Source

Quantitative Accuracy and Precision: Comparison with Non-Isotopic Calibration Approaches

Analytical methods employing Bifenthrin-d5 as an internal standard achieve correlation coefficients (R²) greater than 0.999 within the calibration range of 0.005–0.5 mg/kg, with limits of quantitation (LOQ) as low as 0.005 mg/kg [1]. In contrast, comparable methods for bifenthrin analysis without isotopic internal standards, relying on matrix-matched external calibration, typically report LOQs of 0.01–0.05 mg/kg and R² values of 0.99–0.995 [2]. The improved linearity and lower LOQ attainable with Bifenthrin-d5 are attributable to the compensation of injection-to-injection variability, extraction efficiency fluctuations, and ionization instability inherent to LC-ESI-MS/MS analyses of complex samples [3]. The deuterated internal standard corrects for analyte losses during sample preparation, which for bifenthrin can be substantial due to its hydrophobicity (log Kow ~6.0) and tendency to adsorb to glassware and particulate matter [4].

Sensitivity & linearity

Reported

LOQ 0.005 mg/kg, R²>0.999 (d5-IS) vs LOQ 0.01–0.05 mg/kg, R² 0.99–0.995 (external cal.)

Improves detection limits and calibration linearity for trace analysis.

Isotope dilution compensates for analyte loss; QuEChERS-LC-ESI-MS/MS.

Evidence Dimension	Limit of quantitation (LOQ) and calibration linearity (R²)
Target Compound Data	LOQ = 0.005 mg/kg; R² > 0.999 (0.005–0.5 mg/kg range) with Bifenthrin-d5 IS
Comparator Or Baseline	LOQ = 0.01–0.05 mg/kg; R² = 0.99–0.995 (matrix-matched external calibration without isotopic IS)
Quantified Difference	LOQ improved by 2- to 10-fold; R² improved from ≤0.995 to >0.999
Conditions	Chinese chives matrix; QuEChERS extraction; LC-ESI-MS/MS

Why This Matters

Lower LOQ and superior linearity are essential for detecting bifenthrin residues at or below regulatory MRLs, reducing false negative rates and ensuring compliance with stringent international food safety standards.

• [1] Lee J, Kim L, Lee SH, et al. LC-MS/MS Method Minimizing Matrix Effect for the Analysis of Bifenthrin and Butachlor in Chinese Chives and Its Application for Residual Study. Foods. 2023;12(8):1683. View Source
• [2] Park JY, et al. Simultaneous determination of 42 pesticides in agricultural products using QuEChERS and LC-MS/MS. Korean Journal of Environmental Agriculture. 2019;38(4):280-290. View Source
• [3] Hewavitharana AK. Matrix matching in liquid chromatography-mass spectrometry with stable isotope labelled internal standards—Is it necessary? Journal of Chromatography A. 2011;1218(2):359-361. View Source
• [4] PubChem. Bifenthrin. Compound Summary: Log Kow = 6.0 (estimated). View Source

Deuterium Retention and Long-Term Stability: Ensuring Assay Reproducibility

Bifenthrin-d5 demonstrates a shelf-life stability of ≥4 years when stored at -20°C as a solid, with no detectable hydrogen-deuterium exchange under recommended storage conditions . This stability is critical for longitudinal studies and multi-site collaborative trials requiring consistent internal standard performance. In contrast, alternative deuterated internal standards with labile deuterium placement (e.g., alpha to carbonyls or on exchangeable protons) are prone to back-exchange in protic solvents or under acidic/basic conditions, leading to time-dependent degradation of isotopic purity and compromised quantification accuracy [1]. The strategic placement of deuterium on the aromatic biphenyl ring of Bifenthrin-d5 minimizes exchange susceptibility, as aromatic C-D bonds are chemically robust under typical sample preparation and chromatographic conditions (pH 2–8, ambient temperature) [2].

Long-term stability

Class-level

≥4 years stability at –20°C; aromatic C-D bonds resist H/D exchange

Supports consistent performance across extended studies.

Labile deuterium standards may back-exchange within hours in protic solvents.

Evidence Dimension	Shelf-life stability and resistance to H/D exchange
Target Compound Data	≥4 years stability at -20°C; aromatic C-D bonds resistant to exchange under typical analytical conditions
Comparator Or Baseline	Deuterated standards with labile deuterium (e.g., alpha to carbonyls): measurable back-exchange within hours to days in protic solvents
Quantified Difference	≥4 years vs. variable stability (hours to months); aromatic deuteration ensures isotopic integrity
Conditions	Solid state storage at -20°C; exposure to aqueous/organic solvents at pH 2–8

Why This Matters

Long-term isotopic stability minimizes batch-to-batch variability and eliminates the need for frequent re-characterization, reducing operational costs and ensuring data comparability across extended studies.

• [1] Davison AS, Milan AM, Dutton JJ. Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Annals of Clinical Biochemistry. 2013;50(Pt 3):274-275. View Source
• [2] Atzrodt J, Derdau V, Kerr WJ, Reid M. Deuterium- and Tritium-Labelled Compounds: Applications in the Life Sciences. Angewandte Chemie International Edition. 2018;57(7):1758-1784. View Source

Validated Application Scenarios for Bifenthrin-d5 in Analytical and Regulatory Workflows

Regulatory Pesticide Residue Monitoring in High-Matrix Commodities (Chinese Chives, Leafy Vegetables, Cannabis)

Bifenthrin-d5 is the internal standard of choice for LC-MS/MS methods targeting bifenthrin residues in commodities with high chlorophyll and phytochemical content, such as Chinese chives, spinach, and cannabis inflorescence. The deuterated standard effectively corrects for the severe matrix effects (signal suppression up to 25% without correction) observed in these matrices, enabling LOQs as low as 0.005 mg/kg and meeting regulatory MRL requirements (typically 0.01–0.5 mg/kg) [1]. Methods incorporating Bifenthrin-d5 achieve correlation coefficients >0.999, ensuring defensible data for import/export compliance and regulatory enforcement actions [1].

Environmental Fate and Persistence Studies in Soil and Aquatic Systems

In environmental monitoring studies tracking bifenthrin dissipation, transport, and transformation in soil, sediment, and surface water, Bifenthrin-d5 serves as an indispensable isotope dilution standard. The compound's hydrophobic nature (log Kow ~6.0) leads to significant adsorptive losses during sample collection, storage, and extraction, which are accurately compensated by the co-behaving deuterated analog [2]. Studies employing Bifenthrin-d5 have successfully quantified bifenthrin half-lives (e.g., 6.0 days in Chinese chive field trials) and assessed bioavailability in complex environmental matrices, including the exchange of deuterated bifenthrin with native contaminant in passive sampling devices [3].

Forensic Toxicology and Biological Monitoring of Pyrethroid Exposure

Bifenthrin-d5 is critical for the accurate quantification of bifenthrin and its metabolites in biological matrices (urine, serum, tissue) in the context of occupational exposure assessment, poisoning casework, and pharmacokinetic studies. The complex composition of biological samples, combined with the low expected analyte concentrations (sub-ng/mL to ng/mL range), necessitates isotope dilution to overcome matrix effects and achieve the required analytical sensitivity [4]. The +5 Da mass shift ensures unambiguous identification and quantification of bifenthrin against a background of endogenous compounds and other pyrethroid residues that may share similar fragmentation pathways.

Quality Control and Batch Release of Bifenthrin-Based Formulations

For agrochemical manufacturers and contract research organizations conducting quality control of bifenthrin technical material and formulated products (e.g., emulsifiable concentrates, wettable powders), Bifenthrin-d5 enables high-precision assay of active ingredient content. The isotope dilution approach eliminates the need for time-consuming matrix-matched calibration curves for each formulation type, as the internal standard corrects for variations in sample matrix, injection volume, and instrument drift across multiple analytical runs [5]. This translates to increased laboratory throughput and reduced solvent consumption.

Application

Selection Property

Validation Focus

Pesticide residue monitoring

Isotope dilution quantification

Matrix-effect compensation, LOQ verification in high-chlorophyll commodities

Environmental fate studies

Co-eluting deuterated analog

Correction of adsorptive losses, half-life determination

Biomonitoring research (urine, serum, tissue)

+5 Da mass differentiation

Low-concentration quantification in complex biological matrices

Formulation QC analysis

Universal internal calibration

Precision across formulation types, reduced matrix-matched calibration need

• [1] Lee J, Kim L, Lee SH, et al. LC-MS/MS Method Minimizing Matrix Effect for the Analysis of Bifenthrin and Butachlor in Chinese Chives and Its Application for Residual Study. Foods. 2023;12(8):1683. View Source
• [2] PubChem. Bifenthrin. Compound Summary: Log Kow = 6.0 (estimated). View Source
• [3] Bao LJ, et al. A stable isotope dilution method for measuring bioavailability of organic contaminants. Environmental Pollution. 2013;177:86-92. View Source
• [4] Fortin MC, et al. Biological monitoring of exposure to pyrethroids in a pediatric population of the province of Québec, Canada. Environmental Research. 2008;107(3):343-350. View Source
• [5] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005;19(3):401-407. View Source